Cas no 39973-76-7 (ethyl 2-benzoyl-3-ethoxyprop-2-enoate)

• Product Name: ethyl 2-benzoyl-3-ethoxyprop-2-enoate
• CAS No: 39973-76-7
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• MDL: MFCD11099950
• CID: 307010
• PubChem ID: 98006
• Update Time: 2025-06-14

ethyl 2-benzoyl-3-ethoxyprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-(ethoxymethylene)-b-oxo-, ethyl ester
• ethyl (E)-2-benzoyl-3-ethoxyprop-2-enoate
• 2-benzoyl-3-ethoxyacrylic acid ethyl ester
• 2-benzoyl-3-ethoxy-acrylic acid ethyl ester
• 3-ethoxy-2-benzoyl-acrylic acid ethyl ester
• Ai3-10586
• Einecs 254-723-3
• ethyl (ethoxymethylene)benzoylacetate
• ethyl 2-(ethoxymethylene)-3-oxo-4-phenylpropanoate
• ethyl 2-benzoyl-3-ethoxyacrylate
• ethyl ethoxymethylenbenzoylacetate
• ethyl 2-benzoyl-3-ethoxyprop-2-enoate
• YAHUDNWHZFLCBN-UHFFFAOYSA-N
• DTXSID101238031
• ethyl 2-benzoyl-3-ethoxy-2-propenoate
• ethyl ethoxymethylenebenzoylacetate
• ethoxymethylene benzoyl acetic acid ethyl ester
• SCHEMBL995358
• Ethyl alpha-(ethoxymethylene)-beta-oxobenzenepropanoate
• 39973-76-7
• BCP32400
• (c) paragraph sign-Ethoxymethylene-(c)micro-oxobenzenepropanoic acid ethyl ester

• MDL： MFCD11099950
• Inchi： 1S/C14H16O4/c1-3-17-10-12(14(16)18-4-2)13(15)11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3
• InChI Key： YAHUDNWHZFLCBN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(=COCC)C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 248.10488
• Monoisotopic Mass: 248.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.111
• Boiling Point: 373.3°Cat760mmHg
• Flash Point: 164.5°C
• Refractive Index: 1.516
• PSA: 52.6
• LogP: 2.35280

Additional information on ethyl 2-benzoyl-3-ethoxyprop-2-enoate

Ethyl 2-Benzoyl-3-Ethoxyprop-2-Enoate (CAS No. 39973-76-7): A Versatile Chemical Intermediate in Modern Synthesis

In the realm of organic chemistry, ethyl 2-benzoyl-3-ethoxyprop-2-enoate (CAS No. 39973-76-7) stands out as a highly valuable intermediate. This compound, characterized by its ester and enone functionalities, plays a pivotal role in the synthesis of complex molecules. Its unique structure, featuring a benzoyl group and an ethoxy moiety, makes it a sought-after building block in pharmaceuticals, agrochemicals, and specialty chemicals.

The growing interest in sustainable chemistry and green synthesis has brought attention to compounds like ethyl 2-benzoyl-3-ethoxyprop-2-enoate. Researchers are increasingly exploring its potential in catalyzed reactions and atom-efficient transformations, aligning with the global push toward environmentally friendly processes. Questions such as "How can ethyl 2-benzoyl-3-ethoxyprop-2-enoate be used in asymmetric synthesis?" or "What are the latest applications of this compound in drug discovery?" are frequently searched, reflecting its relevance in cutting-edge science.

From a structural perspective, the conjugated system of ethyl 2-benzoyl-3-ethoxyprop-2-enoate offers reactivity that is harnessed in Michael additions, cycloadditions, and other carbon-carbon bond-forming reactions. Its versatility is further highlighted by its use in the preparation of heterocyclic compounds, which are foundational in medicinal chemistry. The compound’s CAS No. 39973-76-7 is often referenced in patents and academic papers, underscoring its industrial and academic significance.

In the context of user-searched trends, topics like "ethyl 2-benzoyl-3-ethoxyprop-2-enoate solubility" and "safety data for CAS 39973-76-7" are common. While the compound is not classified as hazardous under standard regulations, proper handling protocols are essential, as with all laboratory chemicals. Its ethyl ester group contributes to its moderate polarity, making it soluble in common organic solvents like ethanol, acetone, and dichloromethane.

The demand for high-purity ethyl 2-benzoyl-3-ethoxyprop-2-enoate has risen alongside advancements in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers emphasize its role in custom synthesis and scale-up processes, catering to the needs of both research institutions and industrial laboratories. Searches for "buy ethyl 2-benzoyl-3-ethoxyprop-2-enoate" or "CAS 39973-76-7 suppliers" reflect its commercial importance.

Looking ahead, the compound’s applications in material science and photochemistry are gaining traction. For instance, its UV-absorbing properties make it a candidate for light-stabilizing additives in polymers. As the scientific community continues to innovate, ethyl 2-benzoyl-3-ethoxyprop-2-enoate will likely remain a cornerstone in synthetic strategies, bridging the gap between theoretical research and practical solutions.